Cas no 1690864-85-7 (6-(5-fluoropyridin-3-yl)pyrimidin-4-ol)

• Product Name: 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol
• CAS No: 1690864-85-7
• MF: C₉H₆FN₃O
• MW: 191.161844730377
• CID: 5580160
• Update Time: 2025-05-21

6-(5-fluoropyridin-3-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-(5-fluoro-3-pyridinyl)-
• 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol

• Inchi： 1S/C9H6FN3O/c10-7-1-6(3-11-4-7)8-2-9(14)13-5-12-8/h1-5H,(H,12,13,14)
• InChI Key： RMTNKJFLHYBMQB-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC(F)=CN=C2)=CC(=O)N1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 346.5±52.0 °C(Predicted)
• pka: 7.11±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol

Introduction to 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol and Its Significance in Modern Chemical Biology

6-(5-fluoropyridin-3-yl)pyrimidin-4-ol is a key compound in the realm of chemical biology, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the pyrimidine class, which is widely recognized for its role in pharmaceutical development. The presence of a fluoropyridine moiety at the 5-position and a hydroxyl group at the 4-position of the pyrimidine ring contributes to its distinctive chemical profile, making it a subject of intense interest in both academic research and industrial applications.

The chemical formula of this compound is C₈H₆FN₃O, and its CAS number, 1690864-85-7, serves as a unique identifier in scientific literature. The molecular structure of 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol incorporates elements that facilitate various biological interactions, making it a valuable scaffold for drug discovery. The fluorine atom in the fluoropyridine group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyl group at the 4-position allows for further functionalization, enabling chemists to modify its properties for specific applications.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The pyrimidine core of 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol has been extensively studied for its potential to interact with enzymes and receptors involved in these pathways. For instance, pyrimidine derivatives have shown promise in inhibiting kinases, which are often overactive in cancer cells. The fluoropyridine substituent further enhances its binding affinity by improving hydrophobic interactions with target proteins.

One of the most compelling aspects of 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structure to develop novel inhibitors targeting various therapeutic areas. A notable example comes from studies on tyrosine kinases, where this compound has been used to design molecules that selectively inhibit aberrant signaling pathways. The fluorine atom's electronic properties play a crucial role here by modulating the compound's binding affinity and selectivity.

The synthesis of 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include condensation reactions between fluorinated pyridines and pyrimidine precursors, followed by functional group transformations to introduce the hydroxyl group at the 4-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies not only underscore the compound's accessibility but also demonstrate the broader capabilities of modern chemical synthesis.

Recent advancements in computational chemistry have further illuminated the potential of 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol. Molecular docking studies have been conducted to predict its interactions with biological targets, providing insights into its mechanism of action. These simulations have revealed that the compound can bind to pockets on proteins with high specificity, suggesting its utility as an inhibitor or modulator. Additionally, quantum mechanical calculations have been used to optimize its structure for improved pharmacokinetic properties.

The pharmaceutical industry has taken notice of 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol's potential, leading to several ongoing clinical trials and preclinical studies. In one such study, researchers investigated its efficacy in treating inflammatory diseases by modulating Janus kinases (JAKs). Preliminary results indicate that it can significantly reduce inflammation without causing severe side effects. Another study explored its application in oncology, where it demonstrated ability to inhibit tumor growth by disrupting signaling pathways essential for cancer cell proliferation.

The future prospects of 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol are promising, with researchers exploring new derivatives and analogs that could enhance its therapeutic potential. By incorporating additional functional groups or altering the substitution pattern on the pyrimidine ring, scientists aim to develop compounds with improved selectivity and reduced toxicity. Furthermore, green chemistry principles are being applied to optimize synthetic routes for sustainability.

From a regulatory perspective, ensuring compliance with safety standards is paramount when developing new pharmaceuticals based on compounds like 6-(5-fluoropyridin-3-yl)pyrimidin-4-ol. Rigorous toxicological studies are conducted to assess potential health risks before human trials begin. These studies include acute toxicity tests, chronic exposure assessments, and genetic toxicity evaluations. By adhering to stringent regulatory guidelines, researchers can ensure that their findings translate into safe and effective treatments for patients worldwide.

In conclusion,6-(5-fluoropyridin-3-y1)pyrimidin--4--ol represents a significant advancement in chemical biology and drug discovery due to its unique structural features,fluorine-containing moiety, and versatile applications across multiple therapeutic areas,including oncology,neurodegenerative diseases,andchronic inflammatory conditions。With ongoing research efforts aimed at optimizing its pharmacological properties,this compound holds great promise for improving human health through innovative medicinal chemistry approaches.